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Compound of Interest

Compound Name:
5-Acetyl-2,2-dimethyl-1,3-dioxane-

4,6-dione

Cat. No.: B1303135 Get Quote

An In-depth Technical Guide to 5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione

Introduction
5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione, also commonly known as Acetyl Meldrum's

Acid, is a versatile organic compound with significant applications in chemical synthesis and

pharmaceutical development.[1][2][3] As a derivative of Meldrum's acid, it serves as a key

intermediate and building block for synthesizing a wide range of complex molecules and

heterocyclic compounds.[4][5][6] Its unique reactivity, particularly as an acylacetylating agent

and a precursor to acylketenes, makes it a valuable reagent for researchers and drug

development professionals.[7][8] This guide provides a comprehensive overview of its chemical

properties, experimental protocols, and core applications.

Core Chemical Properties
The fundamental chemical and physical properties of 5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-
dione are summarized below. Data is compiled from various chemical data repositories and

suppliers.
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Property Value

IUPAC Name 5-acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione[9]

Synonyms
Acetyl Meldrum's Acid, 1,3-Dioxane-4,6-dione,

5-acetyl-2,2-dimethyl-[1][2]

CAS Number 72324-39-1[1][9][10]

Molecular Formula C₈H₁₀O₅[1][3][9][10]

Molecular Weight 186.16 g/mol [1][9][10]

Appearance White crystalline powder[1][11]

Melting Point
83-85 °C[2][12] or 187-190 °C[1][11] (Note:

Discrepancy exists in reported values)

Boiling Point 417.9 ± 45.0 °C (Predicted)[2][12]

Density 1.231 - 1.32 g/cm³[1][2][11]

Solubility

Slightly soluble in water. Soluble in various

organic solvents including acetone, methanol,

chloroform, dichloromethane, ethyl acetate, and

DMSO.[1][11][13]

InChI
InChI=1S/C8H10O5/c1-4(9)5-6(10)12-8(2,3)13-

7(5)11/h5H,1-3H3[3][9]

SMILES CC(=O)C1C(=O)OC(OC1=O)(C)C[9]

Reactivity and Stability
5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione is stable under standard storage conditions,

with a typical shelf life of 24 months when stored in a cool, dry, and well-ventilated place.[1]

The primary reactivity of this compound stems from its identity as an acyl Meldrum's acid.[7][8]

A key reaction is its thermal decomposition, where it readily eliminates acetone and carbon

dioxide to generate a highly reactive acylketene intermediate.[6][7][8] This intermediate can

then participate in various cycloaddition and nucleophilic addition reactions, making it a

powerful tool in organic synthesis.
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Diagram 1: Thermal Decomposition Pathway
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Caption: General reactivity pathway of Acetyl Meldrum's Acid.

Experimental Protocols
Synthesis of 5-Acyl Meldrum's Acid Derivatives
The synthesis of 5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione is typically achieved through

the acylation of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione). The following is a

representative experimental protocol adapted from established procedures for the acylation of

Meldrum's acid.[14] Note that this reaction yields the enol tautomer, 5-(1-

hydroxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, which exists in equilibrium with the

target keto form.

Materials:

Meldrum's acid (1 equivalent)

Dichloromethane (CH₂Cl₂)

Pyridine (2.1 equivalents)
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Acetyl chloride (1.2 equivalents)

Methanol (for quenching)

Saturated aqueous ammonium chloride (NH₄Cl)

Sodium sulfate (Na₂SO₄)

Procedure:

A flame-dried, three-necked, round-bottomed flask is equipped with a stir bar, a nitrogen

inlet, and an addition funnel.

The flask is charged with Meldrum's acid dissolved in dichloromethane.

Pyridine is added, and the resulting mixture is cooled to -25°C.[14]

A solution of acetyl chloride in dichloromethane is added slowly to the reaction mixture via

the addition funnel over a period of 1 hour, maintaining the low temperature.[14]

After the addition is complete, the reaction is allowed to warm slowly to 0°C over 3 hours.[14]

The reaction is quenched by the addition of methanol and stirred for 15 minutes.[14]

The mixture is transferred to a separatory funnel, diluted with additional dichloromethane,

and washed sequentially with saturated aqueous ammonium chloride and water.[14]

The combined aqueous layers are back-extracted with dichloromethane.[14]

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure to yield the crude product.[14]

The resulting solid can be further purified as needed.
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Diagram 2: Synthesis Workflow
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Caption: A typical workflow for the synthesis of 5-Acyl Meldrum's Acid.
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Applications in Research and Drug Development
The unique chemical properties of 5-Acetyl-2,2-dimethyl-1,3-dioxane-4,6-dione make it a

valuable intermediate in several areas:

Pharmaceutical Synthesis: It serves as a precursor for various pharmaceutical ingredients

and complex heterocyclic systems.[1][3] Its ability to act as a synthetic equivalent of an

acylketene is particularly useful in constructing carbon-carbon and carbon-heteroatom

bonds.[6][7]

Organic Chemistry Research: The compound is widely used as a reagent in academic and

industrial research for developing new synthetic methodologies.[1][11] It is employed in

multicomponent reactions, which are efficient processes for building molecular diversity.[15]

[16]

Synthesis of β-Keto Esters: Alcoholysis of acyl Meldrum's acids provides a straightforward

route to β-keto esters, which are fundamental building blocks in organic synthesis.[6]

Safety and Handling
Hazard Identification:

GHS Classification: The compound is classified as harmful if swallowed (Acute toxicity, oral),

causes skin irritation, and causes serious eye irritation. It may also cause respiratory

irritation.[9]

Recommended Safety Precautions:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][11]

Recommended storage temperature is often between 2-8°C.

Incompatible Materials: Avoid contact with strong oxidizing agents.[17]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on

skin, wash with plenty of soap and water. If swallowed, rinse mouth and seek medical
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advice.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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